Cas no 2799-86-2 (N-Benzyl-2-oxocyclopentane-1-carboxamide)

• Product Name: N-Benzyl-2-oxocyclopentane-1-carboxamide
• CAS No: 2799-86-2
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• MDL: MFCD17011812
• CID: 1027765
• PubChem ID: 11790632
• Update Time: 2025-04-20

N-Benzyl-2-oxocyclopentane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-Benzyl-2-oxocyclopentanecarboxamide
• LogP
• N-benzyl-2-oxocyclopentane-1-carboxamide
• CS-0037178
• W13156
• 2-Oxo-cyclopentanecarboxylic acid benzylamide
• AKOS015855327
• 2799-86-2
• DB-031158
• MFCD17011812
• AS-63317
• DTXSID10472870
• CAA79986
• SCHEMBL20292402
• A5361
• N-Benzyl-2-oxocyclopentane-1-carboxamide

• MDL： MFCD17011812
• Inchi： 1S/C13H15NO2/c15-12-8-4-7-11(12)13(16)14-9-10-5-2-1-3-6-10/h1-3,5-6,11H,4,7-9H2,(H,14,16)
• InChI Key： JAVBITZFJGUZTL-UHFFFAOYSA-N
• SMILES： O=C1CCCC1C(NCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 217.11035
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.168
• Boiling Point: 461.194°C at 760 mmHg
• Flash Point: 196.672°C
• Refractive Index: 1.564
• PSA: 46.17